Cas no 19587-69-0 (Eupatoretin)

• Product name: Eupatoretin
• CAS No: 19587-69-0
• MF: C₁₉H₁₈O₈
• MW: 374.341426372528
• CID: 882897
• PubChem ID: 275525

Eupatoretin Chemical and Physical Properties

Names and Identifiers

• Eupatoretin
• 3-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-5,6,7-trimethoxychromen-4-one
• 3-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-5,6,7-trimethoxy-4h-chromen-4-one
• 3-hydroxy-2-(3-hydroxy-4-methoxy-phenyl)-5,6,7-trimethoxy-chromen-4-one
• AC1L5HU5
• AC1Q6E1W
• CHEBI:221201
• CHEMBL78167
• CTK4E1866
• Flavonoid L
• NSC122414
• 3,3'-Dihydroxy-4',5,6,7-tetramethoxyflavone
• 3-Hydroxy-2-(3-hydroxy-4-methoxyphenyl)-5,6,7-trimethoxy-4H-1-benzopyran-4-one

• Inchi： InChI=1S/C19H18O8/c1-23-11-6-5-9(7-10(11)20)17-16(22)15(21)14-12(27-17)8-13(24-2)18(25-3)19(14)26-4/h5-8,20,22H,1-4H3
• InChI Key： UEPKLBOJSLVOIP-UHFFFAOYSA-N
• SMILES： COc1ccc(cc1O)-c1oc2cc(OC)c(OC)c(OC)c2c(=O)c1O

Computed Properties

• Exact Mass: 374.10014
• Monoisotopic Mass: 374.10016753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų
• XLogP3: 2.6

Experimental Properties

• PSA: 103.68
• LogP: 2.90560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones Flavonols